Cas no 72-84-4 (Uridine,2'-deoxy-2',5-difluoro- (7CI,8CI,9CI))

Uridine,2'-deoxy-2',5-difluoro- (7CI,8CI,9CI) structure
72-84-4 structure
Product Name:Uridine,2'-deoxy-2',5-difluoro- (7CI,8CI,9CI)
CAS No:72-84-4
MF:C9H10F2N2O5
MW:264.182909488678
CID:567011
PubChem ID:65561
Update Time:2025-04-19

Uridine,2'-deoxy-2',5-difluoro- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine,2'-deoxy-2',5-difluoro- (7CI,8CI,9CI)
    • 5-Fluoro-1-(2'-Fluoro-2'-Deoxyribofuranosyl)Uracil
    • 5-fluoro-1-(2'-fluoro-2'-deoxy-β-D-ribofuranosyl)uracil
    • SCHEMBL10888417
    • Uridine, 2'-deoxy-2',5-difluoro-
    • 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-2-fluoro-beta-D-ribofuranosyl)-5-fluoro-
    • 5-Fluoro-1-(2'-fluoro-2'-deoxy-beta-D-ribofuranosyl)uracil
    • 5-Ffdru
    • DTXSID801018951
    • 72-84-4
    • 5-fluoro-1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • 5-fluoro-1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • Inchi: 1S/C9H10F2N2O5/c10-3-1-13(9(17)12-7(3)16)8-5(11)6(15)4(2-14)18-8/h1,4-6,8,14-15H,2H2,(H,12,16,17)/t4-,5-,6-,8-/m1/s1
    • InChI Key: QURNODSOJKSTBM-UAKXSSHOSA-N
    • SMILES: F[C@H]1[C@H](N2C=C(C(NC2=O)=O)F)O[C@H](CO)[C@H]1O

Computed Properties

  • Exact Mass: 264.0558
  • Monoisotopic Mass: 264.05577775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Dissolution (85 g/l) (25 º C),
  • PSA: 99.1
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